Cas no 1369766-95-9 (5-Fluoro-4-methoxypyridin-2-amine)

• Product Name: 5-Fluoro-4-methoxypyridin-2-amine
• CAS No: 1369766-95-9
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• CID: 2184125
• Update Time: 2025-05-19

5-Fluoro-4-methoxypyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-methoxy-2-pyridinamine
• 5-fluoro-4-methoxypyridin-2-amine
• 2-Amino-5-fluoro-4-methoxypyridine
• 2-Pyridinamine, 5-fluoro-4-methoxy-
• 5-Fluoro-4-methoxypyridin-2-amine

• Inchi： 1S/C6H7FN2O/c1-10-5-2-6(8)9-3-4(5)7/h2-3H,1H3,(H2,8,9)
• InChI Key： GWXFNRKIHIPODB-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Topological Polar Surface Area: 48.1

Additional information on 5-Fluoro-4-methoxypyridin-2-amine

Introduction to 5-Fluoro-4-methoxypyridin-2-amine (CAS No. 1369766-95-9)

5-Fluoro-4-methoxypyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1369766-95-9, is a significant intermediate in modern pharmaceutical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention in medicinal chemistry due to its versatile biological activities. The presence of both a fluoro and a methoxy substituent on the pyridine ring enhances its pharmacological potential, making it a valuable building block for drug discovery initiatives.

The fluoro group at the 5-position and the methoxy group at the 4-position impart unique electronic and steric properties to the molecule. These modifications influence its interaction with biological targets, thereby modulating its efficacy and selectivity. In recent years, fluorinated pyridines have been extensively studied for their role in enhancing metabolic stability, bioavailability, and binding affinity in drug molecules. The incorporation of fluorine atoms can lead to improved pharmacokinetic profiles, which is a critical factor in the development of new therapeutics.

5-Fluoro-4-methoxypyridin-2-amine has emerged as a key intermediate in the synthesis of various pharmacologically active compounds. Its structural features make it particularly useful in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. For instance, pyridine derivatives have been explored for their potential in treating inflammatory diseases, cancer, and neurological disorders. The amine functionality at the 2-position provides a reactive site for further chemical modifications, enabling the construction of complex drug candidates with tailored properties.

Recent advancements in synthetic methodologies have facilitated more efficient and scalable production of 5-Fluoro-4-methoxypyridin-2-amine. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have improved yield and purity, making this compound more accessible for industrial applications. These innovations have not only reduced production costs but also opened new avenues for structural diversification and optimization.

The pharmaceutical industry has shown particular interest in 5-Fluoro-4-methoxypyridin-2-amine due to its role in developing novel therapeutic agents. Researchers have leveraged its scaffold to create molecules with enhanced binding affinity and reduced side effects. For example, studies have demonstrated its utility in designing kinase inhibitors, which are pivotal in targeted cancer therapies. The fluoro substituent's ability to improve lipophilicity and metabolic stability has been particularly beneficial in this context.

In addition to its applications in oncology, 5-Fluoro-4-methoxypyridin-2-amine has been investigated for its potential in treating infectious diseases and autoimmune conditions. The structural motif of pyridine derivatives interacts favorably with various biological targets, including viral proteases and inflammatory cytokines. This has spurred interest in developing antiviral and anti-inflammatory drugs incorporating this scaffold.

The synthesis of 5-Fluoro-4-methoxypyridin-2-amine typically involves multi-step processes that require precise control over reaction conditions. Key steps often include nucleophilic substitution reactions to introduce the amine group and selective functionalization to place the fluoro and methoxy substituents at appropriate positions on the pyridine ring. Advances in catalytic systems have enabled milder reaction conditions, reducing waste generation and improving sustainability.

From a regulatory perspective, 5-Fluoro-4-methoxypyridin-2-amine is subject to standard pharmaceutical quality control measures to ensure purity and consistency. Manufacturers must adhere to Good Manufacturing Practices (GMP) to meet regulatory requirements for use in drug development. This includes rigorous analytical testing to identify impurities and assess chemical stability.

The future prospects for 5-Fluoro-4-methoxypyridin-2-am ine are promising, with ongoing research exploring novel derivatives and applications. Collaborative efforts between academia and industry are expected to yield innovative drug candidates targeting unmet medical needs. The compound's versatility as an intermediate underscores its importance in synthetic chemistry and drug discovery pipelines.

In conclusion, 5-fluoro -4 -methoxypy ridin -2 -amine (CAS No. 1369766 -95 -9) represents a crucial component in modern pharmaceutical research. Its unique structural features enable the development of diverse therapeutic agents with improved efficacy and safety profiles. As synthetic methodologies continue to evolve, this compound will remain a cornerstone of medicinal chemistry innovation.